2-[(1-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methyl]-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one

• IUPAC Name: 2-[[1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-4-yl]methyl]-6-(1,2,4-triazol-1-yl)pyridazin-3-one
• InChI: InChI=1S/C18H19N9O/c28-16-2-1-15(27-12-19-10-23-27)24-26(16)9-13-4-7-25(8-5-13)18-14-3-6-20-17(14)21-11-22-18/h1-3,6,10-13H,4-5,7-9H2,(H,20,21,22)
• InChI Key: FRAJWIUIRSMWIR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C(=O)C=CC(=N2)N3C=NC=N3)C4=NC=NC5=C4C=CN5
• Molecular Formula: C18H19N9O
• Molecular Weight: 377.4 g/mol
• CAS No.: 2178771-90-7

Description

2-[(1-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methyl]-6-(1H-1,2,4-triazol-1-yl)-2,3-dihydropyridazin-3-one is a useful research compound. Its molecular formula is C18H19N9O and its molecular weight is 377.412. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Research has shown the synthesis of derivatives containing the 1,2,4-triazole, 1,3,4-oxadiazole, or furan ring, demonstrating pronounced plant growth stimulating effects. Such compounds, including those related to the specified chemical structure, have been explored for their potential in agriculture and botany, highlighting their relevance beyond pharmaceutical applications (Pivazyan et al., 2019).

Antihypertensive Agents

Another study elaborates on the synthesis of 1,2,4-triazolol[1,5-alpha]pyrimidines bearing morpholine, piperidine, or piperazine moieties. These compounds, including analogs to the specified chemical structure, have been tested for their antihypertensive activity, suggesting potential applications in cardiovascular research (Bayomi et al., 1999).

Structural and Electronic Properties

Investigations into the crystal structures of anticonvulsant compounds related to the chemical structure have provided insights into their structural and electronic properties. Such studies are crucial for understanding the molecular basis of drug action and designing new therapeutics (Georges et al., 1989).

Antimicrobial Studies

The synthesis of novel bridgehead nitrogen heterocycles containing the thienopyrimidinone skeleton has been reported, demonstrating good in vitro antibacterial and antifungal activities. This research underscores the potential of such compounds in developing new antimicrobial agents (Gaber & Moussa, 2011).

Cardiovascular Agents

A study on the synthesis of 1,2,4-triazolo[1,5-a]pyrimidines fused to various heterocyclic systems showed promising cardiovascular agents with coronary vasodilating and antihypertensive activities. This indicates the chemical structure's relevance in discovering new treatments for cardiovascular diseases (Sato et al., 1980).